Cas no 2228862-62-0 (2-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid)

• Product Name: 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid
• CAS No: 2228862-62-0
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 6212808
• PubChem ID: 165967626
• Update Time: 2025-07-19

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid
• EN300-1915838
• 2228862-62-0

• Inchi： 1S/C7H7BrN2O2/c1-4(7(11)12)5-3-6(8)9-10(5)2/h3H,1H2,2H3,(H,11,12)
• InChI Key： KWJLHSQESHMQID-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C)C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid

Comprehensive Overview of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid (CAS No. 2228862-62-0)

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid (CAS No. 2228862-62-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique brominated pyrazole core and acrylic acid moiety, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure, which includes a reactive alkene group and a heterocyclic ring, makes it particularly valuable for designing novel pharmaceuticals and functional materials.

In recent years, the demand for pyrazole derivatives like 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid has surged due to their broad applications in drug discovery. Researchers are increasingly exploring its potential as a pharmacophore in developing anti-inflammatory, anticancer, and antimicrobial agents. The compound's bromine substituent enhances its reactivity, enabling precise modifications for targeted biological activity. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in modern medicinal chemistry.

From an industrial perspective, CAS No. 2228862-62-0 is also pivotal in agrochemical innovation. Its pyrazole scaffold is a common feature in herbicides and insecticides, addressing the global need for sustainable crop protection solutions. With the rise of green chemistry practices, the compound's potential for eco-friendly derivatization has become a focal point. Questions like "How to optimize pyrazole-based agrochemicals for lower environmental impact?" frequently appear in academic and industrial forums, reflecting its relevance.

The synthesis and characterization of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid involve advanced techniques such as NMR spectroscopy and HPLC purification, which are critical for ensuring high purity and yield. Analytical data for this compound, including its melting point, solubility, and stability, are often sought after in chemical databases, highlighting its importance in quality-controlled applications. Laboratories prioritizing high-throughput screening (HTS) frequently inquire about its compatibility with automated synthesis platforms.

Another emerging application of this compound lies in material science, particularly in the development of organic electronic materials. Its conjugated system and electron-withdrawing bromine atom make it a candidate for designing conductive polymers or light-emitting diodes (OLEDs). As the demand for flexible electronics grows, searches for "functionalized pyrazole monomers for OLEDs" have spiked, underscoring its cross-disciplinary utility.

For researchers handling CAS No. 2228862-62-0, safety data sheets (SDS) and proper storage conditions are frequently queried topics. While the compound is not classified as hazardous under standard regulations, best practices for handling brominated compounds—such as using inert atmospheres for moisture-sensitive reactions—are widely discussed. This aligns with the broader scientific community's emphasis on laboratory safety protocols and waste minimization.

In summary, 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid represents a multifaceted tool for innovation across chemistry-driven industries. Its adaptability in drug design, agrochemical formulation, and advanced materials ensures its continued prominence in scientific literature and industrial workflows. As synthetic methodologies evolve, this compound is poised to remain at the forefront of molecular innovation.